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Compound of Interest

Compound Name: Triethyl phosphonoacetate

Cat. No.: B013927

For Researchers, Scientists, and Drug Development Professionals

Triethyl phosphonoacetate (TEPA) is a versatile and widely utilized organophosphorus
reagent in modern organic synthesis. Its primary application lies in the Horner-Wadsworth-
Emmons (HWE) reaction, a critical methodology for the stereoselective formation of alkenes.
This guide provides a comprehensive overview of the core chemical and physical properties of
triethyl phosphonoacetate, detailed experimental protocols for its synthesis and application,
and visual representations of key reaction pathways.

Core Properties and Data

Triethyl phosphonoacetate is a stable, colorless to light yellow liquid under standard
conditions.[1][2] Its chemical structure features a phosphonate group attached to an ethyl
acetate moiety, rendering the alpha-proton acidic and readily removable by a base.[3][4] This
characteristic is fundamental to its reactivity in olefination reactions. A summary of its key
guantitative properties is presented in the table below.
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Property Value Source(s)
Molecular Formula C8H1705P [11[31[5]
Molecular Weight 224.19 g/mol [L1[3151[61[7]
CAS Number 867-13-0 (21516171
Boiling Point 142-145 °C at 9 mmHg 311416171
Density 1.13 g/mL at 25 °C [41617]
Refractive Index (n20/D) 1.431 [4161[7]
Melting Point -24 °C [7]

Flash Point 165 °C [7]

Water Solubility Slightly miscible 41071

Synthesis of Triethyl Phosphonoacetate

The most common and industrially significant method for synthesizing triethyl
phosphonoacetate is the Michaelis-Arbuzov reaction.[8][9] This reaction involves the
treatment of a trialkyl phosphite, typically triethyl phosphite, with an alkyl halide, in this case, an
ethyl haloacetate.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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